Cas no 2034425-46-0 (6-(2-(2-Fluorophenoxy)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile)

• Product Name: 6-(2-(2-Fluorophenoxy)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile
• CAS No: 2034425-46-0
• MF: C₁₇H₁₄FN₃O₃
• MW: 327.309767246246
• CID: 5998372
• PubChem ID: 91814630
• Update Time: 2025-05-17

6-(2-(2-Fluorophenoxy)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2034425-46-0
• 6-(2-(2-fluorophenoxy)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile
• AKOS025316664
• Z2737142281
• F6472-6058
• 6-[2-(2-fluorophenoxy)acetyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• 6-(2-(2-Fluorophenoxy)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• Inchi： 1S/C17H14FN3O3/c18-13-3-1-2-4-15(13)24-10-16(22)21-6-5-14-12(9-21)7-11(8-19)17(23)20-14/h1-4,7H,5-6,9-10H2,(H,20,23)
• InChI Key： INWFFAXSXUUTOT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(N1CC2C=C(C#N)C(NC=2CC1)=O)=O

Computed Properties

• Exact Mass: 327.10191948g/mol
• Monoisotopic Mass: 327.10191948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 6-(2-(2-Fluorophenoxy)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

6-(2-(2-Fluorophenoxy)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2034425-46-0): A Comprehensive Overview

6-(2-(2-Fluorophenoxy)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2034425-46-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of naphthyridines and is characterized by its complex molecular architecture, which includes a fluorinated phenoxy group and a cyano substituent. The combination of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various pharmaceutical applications.

The fluorinated phenoxy group in the molecule is particularly noteworthy as it can influence the compound's lipophilicity and metabolic stability. Fluorine atoms are known to enhance the lipophilicity of organic molecules, which can improve their cell membrane permeability and bioavailability. Additionally, the presence of fluorine can also modulate the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

The cyano substituent is another key feature of this compound. The cyano group is a versatile functional group that can participate in various chemical reactions and interactions. In medicinal chemistry, cyano groups are often used to enhance the potency and selectivity of drug candidates by influencing their electronic and steric properties. The cyano group in this compound may also contribute to its metabolic stability and resistance to degradation by enzymes.

Recent studies have explored the biological activities of 6-(2-(2-fluorophenoxy)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile. One notable area of research has focused on its potential as an anticancer agent. Preliminary in vitro assays have shown that this compound exhibits significant cytotoxic activity against a panel of human cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

In addition to its anticancer properties, this compound has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that 6-(2-(2-fluorophenoxy)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it may have therapeutic potential for treating inflammatory conditions.

The pharmacokinetic profile of this compound has also been studied to assess its suitability for clinical development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life in vivo, which are important factors for drug development. However, further optimization may be necessary to enhance its pharmacokinetic properties and reduce potential side effects.

To further understand the structure-activity relationship (SAR) of 6-(2-(2-fluorophenoxy)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile, researchers have synthesized a series of analogs with modifications at different positions of the molecule. These analogs have been evaluated for their biological activities to identify key structural features that contribute to their potency and selectivity. The results from these studies have provided valuable insights into the design of more effective derivatives with improved therapeutic profiles.

In conclusion, 6-(2-(2-fluorophenoxy)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2034425-46-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development as an anticancer agent or anti-inflammatory drug. Ongoing research efforts aim to optimize its pharmacological properties and advance it towards clinical trials.